Cas no 88988-12-9 (Thiomorpholine, 2-undecyl-)

• Product Name: Thiomorpholine, 2-undecyl-
• CAS No: 88988-12-9
• MF: C₁₅H₃₁NS
• MW: 257.478343248367
• CID: 617031
• PubChem ID: 71321247
• Update Time: 2025-04-19

Thiomorpholine, 2-undecyl- Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 2-undecyl-
• 2-undecylthiomorpholine
• DTXSID60751086
• 88988-12-9

• Inchi： 1S/C15H31NS/c1-2-3-4-5-6-7-8-9-10-11-15-14-16-12-13-17-15/h15-16H,2-14H2,1H3
• InChI Key： SCPABRAAUUPLDH-UHFFFAOYSA-N
• SMILES： S1CCNCC1CCCCCCCCCCC

Computed Properties

• Exact Mass: 257.21772117g/mol
• Monoisotopic Mass: 257.21772117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3Ų